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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the determination of free and total

chlorine in wastewater using the N,N-diethyl-p-phenylenediamine (DPD) sulfate method. This

colorimetric method is widely recognized and approved by regulatory bodies such as the U.S.

Environmental Protection Agency (EPA) for compliance monitoring. It is favored for its

simplicity, speed, and accuracy in various water and wastewater applications.[1]

Principle of the DPD Method
The DPD method is based on the oxidation of N,N-diethyl-p-phenylenediamine (DPD) by

chlorine, which results in the formation of a magenta-colored compound known as a Würster

dye.[2][3] The intensity of this color is directly proportional to the concentration of chlorine in the

sample and can be quantified using a colorimeter or spectrophotometer at a wavelength of

approximately 515 nm.[4]

Free Chlorine: Reacts almost instantaneously with DPD to produce the characteristic

magenta color.[1][5]

Total Chlorine: To measure total chlorine, which includes both free and combined chlorine

(chloramines), potassium iodide (KI) is added to the sample. The iodide is oxidized by

chloramines to iodine, which in turn oxidizes DPD to produce the colored product.[1][5] The
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total chlorine reading is taken after a specific reaction time to allow for the complete reaction

of combined chlorine.

Quantitative Data Summary
The DPD method is applicable over a range of chlorine concentrations, with specific instrument

and reagent configurations offering different measurement ranges.

Parameter Typical Range
Method
Detection
Limit (MDL)

Reporting
Limit (ML)

Notes

Free Chlorine

(Low Range)
0.02 - 2.00 mg/L ~0.05 mg/L 0.15 mg/L

Suitable for most

treated

wastewater

effluents.[4][6]

Free Chlorine

(Mid Range)
0.05 - 4.00 mg/L - -

For applications

with higher

expected

chlorine

residuals.[6]

Free Chlorine

(High Range)
0.1 - 10.0 mg/L - -

Useful for

process control

or highly

chlorinated

samples.[6]

Total Chlorine 0.1 - 2.0 mg/L - -

Common range

for regulatory

compliance

monitoring.[7]

Note: The specific range, MDL, and ML may vary depending on the instrument manufacturer

and the specific reagent formulation used. It is crucial to consult the manufacturer's instructions

for your specific equipment and reagents.
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Experimental Protocols
3.1 Sample Handling and Preparation

Due to the instability of chlorine in aqueous solutions, samples must be analyzed immediately

after collection, typically within 15 minutes.[6][8] Agitation and exposure to strong light should

be minimized to prevent the rapid reduction of chlorine.[8]

Sample Collection: Collect a representative sample in a clean, chlorine-demand-free glass or

plastic bottle.

pH Adjustment: If necessary, adjust the sample pH to between 6 and 9.[4]

Dilution: If the chlorine concentration is expected to be high, dilute the sample with chlorine-

free deionized water to fall within the method's range.[4]

3.2 Reagents and Equipment

DPD Reagent: Commercially available as powder pillows, tablets, or liquid solutions

containing N,N-diethyl-p-phenylenediamine sulfate.[9][10]

Phosphate Buffer: To maintain the optimal pH for the reaction. Often combined with the DPD

reagent.[1]

Potassium Iodide (KI): For the determination of total chlorine.

Chlorine-free Deionized Water: For dilutions and blanks.

Colorimeter or Spectrophotometer with a 515 nm filter.

Sample cells (cuvettes).

Pipettes and graduated cylinders.

3.3 Protocol for Free Chlorine Measurement (Colorimetric)

Instrument Zero: Turn on the colorimeter and select the appropriate program for free

chlorine. Rinse a clean sample cell with the wastewater sample, then fill it to the required
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volume (e.g., 10 mL). Place the cell in the instrument and zero the meter. This creates a

sample blank to compensate for any inherent color or turbidity.[11]

Reagent Addition: Remove the sample cell from the instrument. Add the contents of one

DPD Free Chlorine reagent powder pillow (or the specified amount of liquid/tablet reagent) to

the sample.

Reaction: Cap the cell and invert several times to mix. The reaction for free chlorine is rapid.

Measurement: Place the cell back into the instrument and take a reading within one minute

of adding the reagent.[12] Record the result as mg/L of free chlorine.

3.4 Protocol for Total Chlorine Measurement (Colorimetric)

Instrument Zero: Use the same wastewater sample to zero the instrument as described for

free chlorine.

Reagent Addition: Use a fresh wastewater sample. Add the contents of one DPD Total

Chlorine reagent powder pillow (which contains DPD and potassium iodide) to the sample.

Reaction: Cap the cell and invert to mix. Allow for a reaction time of at least three minutes,

but no more than six minutes, to ensure the complete reaction of combined chlorine.[9]

Measurement: Place the cell into the instrument and take a reading. Record the result as

mg/L of total chlorine.

3.5 Management of Interferences

Wastewater samples can contain substances that interfere with the DPD method.
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Interferent Effect Mitigation Strategy

Oxidized Manganese
Positive interference, reacts

with DPD.

Pre-treat the sample with

potassium iodide and sodium

arsenite. The difference

between the reading of a pre-

treated and an untreated

sample gives the true chlorine

value.[13]

Chromium Positive interference.

Can be corrected for using a

specific blank correction

procedure.

Color and Turbidity
Can cause falsely high

readings.

Use the wastewater sample

itself to zero the instrument

(sample blank).[4][8]

High Monochloramine

Can slowly react in the free

chlorine test, causing a false

positive.

Take the free chlorine reading

within one minute of reagent

addition.[12]

High Chlorine (>5 mg/L)

Can bleach the DPD indicator,

leading to a falsely low or zero

reading.[4]

Dilute the sample with

chlorine-free water.

Visualizations
4.1 DPD Chlorine Testing Workflow
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Caption: Workflow for free and total chlorine analysis using the DPD method.

4.2 DPD Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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